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Compound of Interest

Compound Name: DGY-06-116

For researchers, scientists, and drug development professionals handling the irreversible
covalent Src inhibitor DGY-06-116, adherence to proper disposal protocols is paramount for
laboratory safety and environmental protection. While a specific Safety Data Sheet (SDS) with
detailed disposal instructions for DGY-06-116 is not publicly available, general best practices
for the disposal of halogenated organic compounds in a laboratory setting provide a clear
framework.

Key Principle: Treat as Hazardous Waste

Given its chemical nature as a complex heterocyclic molecule containing chlorine, DGY-06-116
should be treated as a hazardous halogenated organic waste.[1][2] It is crucial to avoid
disposing of this compound down the drain or in regular trash.[3][4]

Step-by-Step Disposal Procedure

The following steps outline the recommended procedure for the safe disposal of DGY-06-116 in
solid form or as a solution.

1. Personal Protective Equipment (PPE): Before handling DGY-06-116 for disposal, ensure you
are wearing appropriate PPE, including:

o Safety goggles

o Chemical-resistant gloves
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2. Waste Segregation: Proper segregation is critical to prevent dangerous chemical reactions.

[5]16]

Solid Waste: Collect any solid DGY-06-116 waste, including contaminated personal
protective equipment (e.g., gloves, weighing paper), in a designated, properly labeled
hazardous waste container.

Liquid Waste: If DGY-06-116 is in a solvent, it should be collected in a dedicated container
for halogenated organic waste.[1][7][8] Do not mix with hon-halogenated solvents, as this
can complicate and increase the cost of disposal.[2][9] Common compatible solvents for
disposal collection include the original solvent used in the experiment (e.g., DMSO).[10]

Empty Containers: Any "empty" containers that held DGY-06-116 should be treated as
hazardous waste unless they have been triple-rinsed with a suitable solvent.[3][6] The
rinsate must be collected and disposed of as hazardous waste.[3]

. Waste Container Management:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "DGY-06-116," and the approximate quantity.[7]

Container Integrity: Use containers that are in good condition, compatible with the chemical
waste, and have a secure, tight-fitting lid.[4][5]

Storage: Keep waste containers closed except when adding waste.[3][7] Store them in a
designated and properly ventilated satellite accumulation area within the laboratory.[5][11]

. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the hazardous waste.[11]

Do not attempt to dispose of the chemical waste through a third-party vendor without
institutional approval.
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Quantitative Data Summary

The Safety Data Sheet from TargetMol for DGY-06-116 (Catalog Number: T22306) does not
provide specific quantitative data for hazards or disposal.[12] The following table summarizes
general information about the compound.

Property Value Source
Chemical Name DGY-06-116 [12]
CAS Number 2556836-50-9 [13]
Molecular Formula C32H33CINsO2 [14][15]
Molecular Weight 597.11 g/mol [16]
Form Solid [13]
Solubily DMSO: 100 mg/mL (167.47 0]
mM)

Experimental Protocols

There are no specific experimental protocols for the disposal of DGY-06-116. The procedures
outlined above are based on established guidelines for the management of hazardous
chemical waste in a laboratory setting.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of DGY-06-116.
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DGY-06-116 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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